Cas no 2648940-04-7 (methyl 2-(aminomethyl)oxolane-3-carboxylate hydrochloride, Mixture of diastereomers)

• Product Name: methyl 2-(aminomethyl)oxolane-3-carboxylate hydrochloride, Mixture of diastereomers
• CAS No: 2648940-04-7
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• MDL: MFCD34167898
• CID: 5417190
• PubChem ID: 155973278
• Update Time: 2025-06-07

methyl 2-(aminomethyl)oxolane-3-carboxylate hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• methyl 2-(aminomethyl)oxolane-3-carboxylate hydrochloride, Mixture of diastereomers

• MDL： MFCD34167898
• Inchi： 1S/C7H13NO3.ClH/c1-10-7(9)5-2-3-11-6(5)4-8;/h5-6H,2-4,8H2,1H3;1H
• InChI Key： FESWYXKDUSTITA-UHFFFAOYSA-N
• SMILES： C(C1CCOC1CN)(=O)OC.Cl

Additional information on methyl 2-(aminomethyl)oxolane-3-carboxylate hydrochloride, Mixture of diastereomers

Methyl 2-(Aminomethyl)oxolane-3-carboxylate Hydrochloride, Mixture of Diastereomers: An Overview

Methyl 2-(aminomethyl)oxolane-3-carboxylate hydrochloride, a compound with the CAS number 2648940-04-7, is a versatile intermediate in the field of organic synthesis and pharmaceutical research. This compound is particularly notable for its unique structural features and potential applications in the development of novel therapeutic agents.

The chemical structure of methyl 2-(aminomethyl)oxolane-3-carboxylate hydrochloride consists of a five-membered oxolane ring with an aminomethyl and a carboxylate group, making it a valuable building block for the synthesis of complex molecules. The presence of multiple chiral centers results in a mixture of diastereomers, which can be exploited to create diverse chemical entities with varying biological activities.

Recent advancements in the field of medicinal chemistry have highlighted the importance of methyl 2-(aminomethyl)oxolane-3-carboxylate hydrochloride in the development of new drugs. For instance, studies have shown that this compound can serve as a key intermediate in the synthesis of peptidomimetics, which are designed to mimic the structure and function of peptides but with improved pharmacological properties. These peptidomimetics have shown promise in various therapeutic areas, including cancer, neurodegenerative diseases, and infectious diseases.

In addition to its role as an intermediate, methyl 2-(aminomethyl)oxolane-3-carboxylate hydrochloride has been investigated for its potential as a lead compound in drug discovery. Research has demonstrated that this compound exhibits interesting biological activities, such as anti-inflammatory and anti-proliferative effects. These properties make it an attractive candidate for further optimization and development into potential therapeutic agents.

The synthesis of methyl 2-(aminomethyl)oxolane-3-carboxylate hydrochloride has been optimized through various methods, including catalytic asymmetric synthesis and chiral resolution techniques. These approaches have enabled the production of this compound with high enantiomeric purity, which is crucial for ensuring consistent biological activity and reducing potential side effects.

One notable application of methyl 2-(aminomethyl)oxolane-3-carboxylate hydrochloride is in the field of protein-protein interaction (PPI) inhibitors. PPIs play a critical role in many cellular processes, and their dysregulation is associated with various diseases. By targeting specific PPIs, this compound can disrupt disease pathways and offer new therapeutic strategies. Recent studies have shown that derivatives of methyl 2-(aminomethyl)oxolane-3-carboxylate hydrochloride can effectively inhibit PPIs involved in cancer cell signaling pathways, leading to reduced tumor growth and enhanced drug efficacy.

Another area where methyl 2-(aminomethyl)oxolane-3-carboxylate hydrochloride has shown promise is in the development of prodrugs. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. The unique structure of this compound allows for the design of prodrugs with improved pharmacokinetic properties, such as enhanced solubility and stability. This can lead to better oral bioavailability and reduced toxicity, making it an attractive option for drug delivery systems.

The safety profile of methyl 2-(aminomethyl)oxolane-3-carboxylate hydrochloride has also been extensively studied. Preclinical data indicate that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, methyl 2-(aminomethyl)oxolane-3-carboxylate hydrochloride, CAS number 2648940-04-7, is a promising compound with diverse applications in organic synthesis and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing novel therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, highlighting its potential to contribute significantly to the advancement of medical science.